Cas no 912259-11-1 (6,6-dimethyl-5,7-dihydro-1H-indazol-4-one)

6,6-Dimethyl-5,7-dihydro-1H-indazol-4-one is a heterocyclic compound featuring a fused indazole core with a ketone functionality at the 4-position. Its rigid bicyclic structure and substituted dimethyl groups enhance stability and influence reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s unique scaffold is particularly useful for constructing complex molecules, including potential bioactive agents. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry, such as the development of enzyme inhibitors or receptor modulators. High purity and consistent quality ensure reliable performance in research and industrial settings.

6,6-dimethyl-5,7-dihydro-1H-indazol-4-one structure

912259-11-1 structure

Product Name:6,6-dimethyl-5,7-dihydro-1H-indazol-4-one

CAS No:912259-11-1

MF:C₉H₁₂N₂O

MW:164.204381942749

MDL:MFCD00512932

CID:1961779

PubChem ID:19712410

Update Time:2025-09-26

6,6-dimethyl-5,7-dihydro-1H-indazol-4-one Chemical and Physical Properties

Names and Identifiers

- 6,6-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one
- 2,5,6,7-Tetrahydro-6,6-dimethyl-4H-indazol-4-one (ACI)
- 6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one
- 6,6-dimethyl-6,7-dihydro-2h-indazol-4(5h)-one
- MFCD00512932
- DA-10007
- CS-0321880
- 912259-11-1
- 6,6-DIMETHYL-5,7-DIHYDRO-1H-INDAZOL-4-ONE
- SB39839
- 6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
- SCHEMBL2576288
- EN300-24203481
- AKOS000320225
- 150352-17-3
- 6,6-dimethyl-4-oxo-4,5,6,7-tetrahydroindazole
- CHEMBL594956
- STL197984
- 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-one
- DB-263725
- LNOAXGPGVISHPB-UHFFFAOYSA-N
- starbld0003736
- 6,6-dimethyl-5,7-dihydro-1H-indazol-4-one
- MDL： MFCD00512932
- Inchi： 1S/C9H12N2O/c1-9(2)3-7-6(5-10-11-7)8(12)4-9/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key： LNOAXGPGVISHPB-UHFFFAOYSA-N
- SMILES： O=C1CC(C)(C)CC2C1=CNN=2

Computed Properties

Exact Mass: 164.094963011g/mol
Monoisotopic Mass: 164.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 45.8Å²

6,6-dimethyl-5,7-dihydro-1H-indazol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150227-5g	6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one	912259-11-1	95%	5g	$808	2021-08-05
TRC	D478905-10mg	6,6-dimethyl-5,7-dihydro-1H-indazol-4-one	912259-11-1		10mg	$ 50.00	2022-06-05
TRC	D478905-50mg	6,6-dimethyl-5,7-dihydro-1H-indazol-4-one	912259-11-1		50mg	$ 95.00	2022-06-05
TRC	D478905-100mg	6,6-dimethyl-5,7-dihydro-1H-indazol-4-one	912259-11-1		100mg	$ 160.00	2022-06-05
Alichem	A269001513-1g	6,6-Dimethyl-6,7-dihydro-1H-indazol-4(5H)-one	912259-11-1	95%	1g	$400.00	2023-08-31
abcr	AB536890-1 g	6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one	912259-11-1		1g	€1,414.60	2023-07-11
Chemenu	CM150227-5g	6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one	912259-11-1	95%	5g	$808	2024-07-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0494-1g	6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one	912259-11-1	96%	1g	6767.38CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0494-5g	6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one	912259-11-1	96%	5g	25424.31CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0494-500mg	6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one	912259-11-1	96%	500mg	3807.71CNY	2021-05-08

6,6-dimethyl-5,7-dihydro-1H-indazol-4-one Production Method

Production Method 1

155953-49-4

912259-11-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 3 h, reflux

Reference

: Uses of dimedone to synthesis pyrazole, isoxazole and thiophene derivatives with antiproliferative, tyrosine kinase and Pim-1 kinase inhibitions

Mohareb, Rafat Milad ; et al, Medicinal Chemistry Research, 2020, 29(8), 1536-1551

Production Method 2

126-81-8

912259-11-1

Reaction Conditions

1.1 1 h, 120 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 3 h, reflux

Reference

: Uses of dimedone to synthesis pyrazole, isoxazole and thiophene derivatives with antiproliferative, tyrosine kinase and Pim-1 kinase inhibitions

Mohareb, Rafat Milad ; et al, Medicinal Chemistry Research, 2020, 29(8), 1536-1551